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Compound of Interest

Compound Name: SKI II

Cat. No.: B1682081 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling the

sphingosine kinase (SphK) inhibitor, SKI II (CAS RN: 312636-16-1). The following procedural

guidance is intended to ensure the safe handling, use, and disposal of this compound in a

laboratory setting.

Immediate Safety and Handling Protocols
Sphingosine Kinase Inhibitor II (SKI II) is a potent, cell-permeable, non-ATP competitive

inhibitor of sphingosine kinase. While comprehensive toxicological data is not fully available, its

biological activity necessitates a cautious approach to handling. The following protocols are

based on available Safety Data Sheet (SDS) information and general best practices for

handling bioactive small molecules.

Personal Protective Equipment (PPE):

Due to the limited toxicological data for SKI II, a comprehensive PPE strategy is crucial to

minimize exposure.
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PPE Category Specification Rationale

Eye Protection

Chemical safety goggles or

safety glasses with side

shields.

Protects eyes from splashes or

airborne particles of the

compound.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

Prevents skin contact. Gloves

should be inspected before

use and changed frequently,

especially if contaminated.

Body Protection A standard laboratory coat.
Protects skin and clothing from

contamination.

Respiratory Protection

Not generally required for

small quantities in a well-

ventilated area. Use a NIOSH-

approved respirator if handling

large quantities or if there is a

risk of aerosolization.

Minimizes inhalation of the

compound.

Handling Procedures:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.

Avoid direct contact with skin, eyes, and clothing.

Prevent the formation of dust and aerosols.

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container.

Keep in a cool, dry, and well-ventilated place.

Avoid strong oxidizing agents.
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Disposal Plan
Dispose of SKI II and any contaminated materials as hazardous chemical waste in accordance

with all local, state, and federal regulations.

Solid Waste:

Carefully sweep or vacuum up any solid SKI II, avoiding dust generation.

Place the collected material into a designated, labeled hazardous waste container.

Liquid Waste (Solutions):

Collect all solutions containing SKI II in a sealed, properly labeled hazardous waste

container.

Do not dispose of down the drain.

Contaminated Materials:

All disposable labware, gloves, and other materials that have come into contact with SKI II
should be placed in a sealed bag and disposed of as hazardous chemical waste.

Quantitative Data Summary
The following table summarizes the reported inhibitory concentrations (IC50) of SKI II against

various targets.
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Target Cell Line/System IC50 (µM) Reference

Sphingosine Kinase

(SphK)
In vitro 0.5 [1]

T-24 (Bladder

Carcinoma)
Cell-based assay 4.6 [1]

MCF-7 (Breast

Adenocarcinoma)
Cell-based assay 1.2 [1]

MCF-7/VP (Multidrug-

Resistant Breast

Cancer)

Cell-based assay 0.9 [1]

NCI/ADR (Multidrug-

Resistant Breast

Cancer)

Cell-based assay 1.3 [1]

JC (Mammary

Adenocarcinoma)
S1P formation assay 12 [1]

Experimental Workflow
The following diagram illustrates a standard workflow for the safe handling and use of SKI II in
a laboratory experiment, from initial preparation to final disposal.
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Caption: Safe handling workflow for SKI II experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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